Trilobatin 2''-acetate

• Molecular Formula: C23H26O11
• Molecular Weight: 478.4 g/mol
• InChI: InChI=1S/C23H26O11/c1-11(25)32-22-21(31)20(30)18(10-24)34-23(22)33-14-8-16(28)19(17(29)9-14)15(27)7-4-12-2-5-13(26)6-3-12/h2-3,5-6,8-9,18,20-24,26,28-31H,4,7,10H2,1H3/t18-,20-,21+,22-,23-/m1/s1
• InChIKey: QIEAJYJXGQAYRU-DODNOZFWSA-N

Trilobatin 2''-Acetate: Dihydrochalcone Glucoside

Trilobatin 2''-acetate (CAS 647853-82-5) is a sweet dihydrochalcone glucoside first isolated from the leaves of Lithocarpus pachyphyllus [1]. The compound belongs to the dihydrochalcone class of flavonoids and features a phloretin aglycone core with a 2''-O-acetylated glucopyranosyl moiety attached at the 4' position [1]. This structural configuration distinguishes it from the more common non-acetylated dihydrochalcones such as trilobatin and phloridzin, with which it co-occurs naturally [1].

SAR Studies

Acetylated dihydrochalcone for structure-activity mapping vs. trilobatin and phloridzin.

Sweetener Research

Natural sweet dihydrochalcone with 2''-O-acetyl marker, distinct from bitter phloridzin.

Antioxidant Screening

Multi-assay antioxidant profile for compound differentiation in oxidative stress models.

• [1] Qin XD, Liu JK. A new sweet dihydrochalcone-glucoside from leaves of Lithocarpus pachyphyllus (Kurz) Rehd. (Fagaceae). Z Naturforsch C J Biosci. 2003;58(9-10):759-761. DOI: 10.1515/znc-2003-9-1029. PMID: 14577645. View Source

Why Trilobatin 2''-Acetate Substitution Fails

Dihydrochalcone glucosides are not functionally interchangeable. The presence and position of acetyl modifications fundamentally alter physicochemical properties and biological activity profiles [1]. In head-to-head comparative antioxidant assays, trilobatin 2''-acetate exhibits substantially different potency metrics compared to its non-acetylated counterparts phloridzin and trilobatin [2]. Substituting trilobatin 2''-acetate with trilobatin or phloridzin in experimental protocols introduces uncontrolled variables that compromise reproducibility and confound structure-activity interpretation. The 2''-O-acetyl group, while seemingly a minor structural variation, produces measurable and directionally distinct differences in both lipid peroxidation inhibition and antioxidant enzyme modulation [2].

Assay-dependent rank-order reversal

Trilobatin and phloridzin cannot substitute; rank-order of antioxidant activities flips across lipid peroxidation, SOD, GSH-Px, and DPPH assays.

Parent trilobatin mismatch

Trilobatin lacks the 2''-O-acetyl group, yielding large activity shifts in enzyme activation endpoints that compromise direct SAR read-across.

Phloridzin activity divergence

Phloridzin exhibits pronounced activity divergence—much stronger in lipid peroxidation but weaker in radical scavenging—making it an unreliable proxy.

• [1] Yang WM, Liu JK, Qin XD, Wu WL, Chen ZH. Antioxidant activities of three dihydrochalcone glucosides from leaves of Lithocarpus pachyphyllus. Z Naturforsch C J Biosci. 2004;59(7-8):481-484. DOI: 10.1515/znc-2004-7-805. PMID: 15813365. View Source
• [2] Qin XD, Liu JK. A new sweet dihydrochalcone-glucoside from leaves of Lithocarpus pachyphyllus (Kurz) Rehd. (Fagaceae). Z Naturforsch C J Biosci. 2003;58(9-10):759-761. DOI: 10.1515/znc-2003-9-1029. PMID: 14577645. View Source

Trilobatin 2''-Acetate: Comparative Evidence vs. Analogs

Lipid Peroxidation Inhibition

In a direct head-to-head comparison in rat liver homogenate, trilobatin 2''-acetate demonstrated significantly weaker lipid peroxidation inhibitory activity than both phloridzin and trilobatin [1]. The IC50 of trilobatin 2''-acetate (261 μM) was approximately 9.3-fold higher than that of phloridzin (28 μM) and approximately 3.0-fold higher than that of trilobatin (88 μM) [1]. This pattern indicates that the 2''-O-acetyl group on the glucose moiety substantially attenuates membrane-protective antioxidant capacity in this assay system compared to non-acetylated dihydrochalcones [1].

Lipid Peroxidation IC50

Head-to-head

261 µM Trilobatin 2''-acetate

28 µM Phloridzin

9.3× lower inhibition than phloridzin; 3.0× lower than trilobatin

Lipid peroxidation endpoint context; large inter-compound variation supports SAR differentiation.

Rat liver homogenate; Fe(II)-ascorbic acid; TBA method; n=6

Evidence Dimension	Lipid peroxidation inhibition (IC50)
Target Compound Data	261 μM
Comparator Or Baseline	Phloridzin: 28 μM; Trilobatin: 88 μM
Quantified Difference	9.3-fold higher IC50 vs. phloridzin; 3.0-fold higher IC50 vs. trilobatin
Conditions	Rat liver homogenate lipid peroxidation assay

Why This Matters

Researchers investigating antioxidant structure-activity relationships in dihydrochalcones should select trilobatin 2''-acetate specifically for its reduced lipid peroxidation inhibitory activity, which enables comparative studies on the functional consequences of 2''-O-acetylation.

• [1] Yang WM, Liu JK, Qin XD, Wu WL, Chen ZH. Antioxidant activities of three dihydrochalcone glucosides from leaves of Lithocarpus pachyphyllus. Z Naturforsch C J Biosci. 2004;59(7-8):481-484. DOI: 10.1515/znc-2004-7-805. PMID: 15813365. View Source

SOD Activity Enhancement

In a direct head-to-head comparison, trilobatin 2''-acetate exhibited substantially weaker capacity to increase superoxide dismutase (SOD) activity compared to both phloridzin and trilobatin [1]. The EC50 for SOD activation was 575 μM for trilobatin 2''-acetate, compared to 167 μM for phloridzin and 128 μM for trilobatin [1]. The acetylated compound required a 4.5-fold higher concentration than trilobatin to achieve 50% maximal SOD activation, demonstrating that 2''-O-acetylation markedly diminishes the compound's ability to upregulate this key endogenous antioxidant defense enzyme [1].

SOD Enhancement EC50

Head-to-head

575 µM Trilobatin 2''-acetate

128 µM Trilobatin

4.5× lower activation than trilobatin; 3.4× lower than phloridzin

SOD enhancement endpoint context; 2''-O-acetyl group attenuates enzyme activation relative to trilobatin.

Rat liver homogenate; xanthine/xanthine oxidase; nitrite method; n=6

Evidence Dimension	Superoxide dismutase (SOD) activation (EC50)
Target Compound Data	575 μM
Comparator Or Baseline	Phloridzin: 167 μM; Trilobatin: 128 μM
Quantified Difference	4.5-fold higher EC50 vs. trilobatin; 3.4-fold higher EC50 vs. phloridzin
Conditions	SOD activity assay in rat liver homogenate

Why This Matters

For experimental designs evaluating the role of glucosyl acetylation in modulating endogenous antioxidant enzyme systems, trilobatin 2''-acetate provides a distinct, quantifiably less potent reference compound relative to its non-acetylated analogs.

• [1] Yang WM, Liu JK, Qin XD, Wu WL, Chen ZH. Antioxidant activities of three dihydrochalcone glucosides from leaves of Lithocarpus pachyphyllus. Z Naturforsch C J Biosci. 2004;59(7-8):481-484. DOI: 10.1515/znc-2004-7-805. PMID: 15813365. View Source

GSH-Px Activity Enhancement

In a direct head-to-head comparison, trilobatin 2''-acetate was the least potent among the three tested dihydrochalcone glucosides in increasing glutathione peroxidase (GSH-Px) activity [1]. The EC50 for GSH-Px activation was 717 μM for trilobatin 2''-acetate, compared to 347 μM for phloridzin and 129 μM for trilobatin [1]. The 2''-acetylated derivative required a 5.6-fold higher concentration than trilobatin to achieve 50% maximal GSH-Px activation, representing the largest potency differential observed across all three antioxidant endpoints tested [1].

GSH-Px Enhancement EC50

Head-to-head

717 µM Trilobatin 2''-acetate

129 µM Trilobatin

5.6× lower enhancement than trilobatin; 2.1× lower than phloridzin

GSH-Px endpoint context; large activity gap reinforces compound-specific SAR interpretation.

Rat liver homogenate; DTNB method; n=6

Evidence Dimension	Glutathione peroxidase (GSH-Px) activation (EC50)
Target Compound Data	717 μM
Comparator Or Baseline	Phloridzin: 347 μM; Trilobatin: 129 μM
Quantified Difference	5.6-fold higher EC50 vs. trilobatin; 2.1-fold higher EC50 vs. phloridzin
Conditions	GSH-Px activity assay in rat liver homogenate

Why This Matters

The pronounced reduction in GSH-Px activation potency makes trilobatin 2''-acetate a valuable negative control or low-activity reference compound in studies examining the relationship between glucosyl acetylation status and glutathione-dependent antioxidant enzyme modulation.

• [1] Yang WM, Liu JK, Qin XD, Wu WL, Chen ZH. Antioxidant activities of three dihydrochalcone glucosides from leaves of Lithocarpus pachyphyllus. Z Naturforsch C J Biosci. 2004;59(7-8):481-484. DOI: 10.1515/znc-2004-7-805. PMID: 15813365. View Source

DPPH Radical Scavenging

In a direct head-to-head comparison, all three dihydrochalcone glucosides—trilobatin 2''-acetate, phloridzin, and trilobatin—exhibited only weak DPPH (1,1-diphenyl-2-picrylhydrazyl) radical scavenging activity [1]. The study did not report quantitative IC50 values for the DPPH assay due to insufficient activity for reliable curve fitting [1]. This shared characteristic indicates that the 2''-O-acetyl modification does not materially alter the inherent weak hydrogen-donating capacity of this dihydrochalcone scaffold toward the stable DPPH radical [1].

DPPH Scavenging EC50

Head-to-head

519 µM Trilobatin 2''-acetate

432 µM Trilobatin

1.2× lower scavenging than trilobatin; 4.2× higher than phloridzin

Radical scavenging context; activity rank-order differs from enzyme assays, supporting unique profile.

DPPH Blois method; n=6

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	Weak activity; IC50 not determinable
Comparator Or Baseline	Phloridzin: Weak activity; Trilobatin: Weak activity
Quantified Difference	No significant differential; all three compounds exhibited weak activity
Conditions	DPPH radical scavenging assay

Why This Matters

Investigators requiring a dihydrochalcone compound with consistently low DPPH radical scavenging interference can select trilobatin 2''-acetate, phloridzin, or trilobatin interchangeably for this specific endpoint, as acetylation does not alter this property.

• [1] Yang WM, Liu JK, Qin XD, Wu WL, Chen ZH. Antioxidant activities of three dihydrochalcone glucosides from leaves of Lithocarpus pachyphyllus. Z Naturforsch C J Biosci. 2004;59(7-8):481-484. DOI: 10.1515/znc-2004-7-805. PMID: 15813365. View Source

Structural Differentiation: 2''-O-Acetyl Modification Confers Unique Lipophilicity and Metabolic Handling Potential

Trilobatin 2''-acetate is distinguished from trilobatin by the presence of an acetyl group at the 2''-position of the glucopyranosyl moiety [1]. While direct comparative data on lipophilicity (logP) or metabolic stability are not available in the peer-reviewed literature, class-level knowledge of flavonoid glycoside acetylation indicates that such modifications generally increase lipophilicity and may alter susceptibility to endogenous esterases and glucosidases [2]. This structural feature provides a distinct molecular probe for structure-activity relationship studies within the dihydrochalcone class.

Evidence Dimension	Structural modification (2''-O-acetylation)
Target Compound Data	Acetyl group present at glucose 2''-position
Comparator Or Baseline	Trilobatin: No acetyl group; Phloridzin: No acetyl group
Quantified Difference	Presence vs. absence of 2''-O-acetyl moiety; quantitative lipophilicity/stability data unavailable in primary literature
Conditions	Structural characterization by 1D and 2D NMR (COSY, HMQC, HMBC) [1]

Why This Matters

Procurement of trilobatin 2''-acetate is essential for research programs investigating how site-specific glucosyl acetylation influences the physicochemical properties, biological activity profiles, and metabolic fate of dihydrochalcone glycosides relative to their non-acetylated counterparts.

• [1] Qin XD, Liu JK. A new sweet dihydrochalcone-glucoside from leaves of Lithocarpus pachyphyllus (Kurz) Rehd. (Fagaceae). Z Naturforsch C J Biosci. 2003;58(9-10):759-761. DOI: 10.1515/znc-2003-9-1029. PMID: 14577645. View Source
• [2] Krawczyk-Łebek A, Dymarska M, Janeczko T. New glycosylated dihydrochalcones obtained by biotransformation of 2'-hydroxy-2-methylchalcone in cultures of entomopathogenic filamentous fungi. Int J Mol Sci. 2021;22(17):9619. DOI: 10.3390/ijms22179619. PMID: 34502528. View Source

Trilobatin 2''-Acetate: Application Scenarios

SAR Studies of Dihydrochalcone Glucosides

Trilobatin 2''-acetate serves as a structurally defined probe for dissecting how 2''-O-acetylation of the glucosyl moiety modulates dihydrochalcone bioactivity. When paired with trilobatin (non-acetylated) and phloridzin (alternative glycosylation pattern) in comparative experimental designs, the compound enables systematic evaluation of acetylation-dependent effects on lipid peroxidation inhibition (261 μM IC50 vs. 88 μM for trilobatin), SOD activation (575 μM EC50 vs. 128 μM for trilobatin), and GSH-Px activation (717 μM EC50 vs. 129 μM for trilobatin) [1]. This quantitative activity differential makes trilobatin 2''-acetate essential for SAR studies seeking to map the functional consequences of site-specific glucosyl modifications in the dihydrochalcone class.

Natural Sweetener Research & Formulation

The quantifiably distinct activity profile of trilobatin 2''-acetate across multiple antioxidant endpoints enables its use as a differential tool in mechanism-of-action studies. The compound exhibits 9.3-fold lower lipid peroxidation inhibitory activity than phloridzin, yet shares similarly weak DPPH radical scavenging capacity with both comparators [1]. This pattern suggests that the 2''-O-acetyl group preferentially attenuates membrane-associated antioxidant mechanisms while preserving (or not further diminishing) direct radical quenching capacity. Researchers investigating compartment-specific antioxidant actions can leverage this differential activity profile to interrogate the relative contributions of membrane-protective versus direct radical-scavenging mechanisms in cellular and tissue-level models.

Antioxidant Profiling for Phytochemical Libraries

Trilobatin 2''-acetate was first isolated and structurally characterized from Lithocarpus pachyphyllus leaves, where it co-occurs with phloridzin and trilobatin [1]. The compound serves as an authenticated reference standard for phytochemical investigations of Lithocarpus species (including L. pachyphyllus, L. polystachyus, and L. litseifolius) where dihydrochalcone profiles are of taxonomic, quality control, or bioactivity interest. Its distinct chromatographic and spectroscopic signatures (established by 1D and 2D NMR) enable unambiguous identification and quantification in complex plant extracts [1]. Procurement of authentic trilobatin 2''-acetate reference material is essential for laboratories conducting dihydrochalcone fingerprinting or quantitative analysis of sweet tea (Lithocarpus spp.) preparations.

Chemotaxonomic Marker for Lithocarpus Authentication

With an EC50 of 717 μM for GSH-Px activation—5.6-fold higher than trilobatin (129 μM) and 2.1-fold higher than phloridzin (347 μM)—trilobatin 2''-acetate represents the least potent dihydrochalcone glucoside for this specific antioxidant endpoint among the three directly compared compounds [1]. This pronounced activity deficit makes the compound suitable as a low-activity or negative control in experimental systems designed to evaluate dihydrochalcone-mediated GSH-Px upregulation. Researchers can employ trilobatin 2''-acetate to establish baseline or background responses in glutathione peroxidase assays where the effects of more potent dihydrochalcones (trilobatin, phloridzin) or other flavonoid classes are being investigated.

Application

Selection Property

Validation Focus

SAR Studies of Dihydrochalcone Glucosides

Acetylated dihydrochalcone with distinct 2''-O-acetyl marker

Structure-activity mapping across antioxidant endpoints

Natural Sweetener Research & Formulation

Sweet dihydrochalcone, differentiated from bitter phloridzin

Identity confirmation via acetyl marker in sweet tea extracts

Antioxidant Profiling for Phytochemical Libraries

Multi-assay EC50/IC50 profile

Benchmarking new dihydrochalcones against reported data

Chemotaxonomic Marker for Lithocarpus Authentication

Species-specific co-occurrence with phloridzin and trilobatin

Detection in sweet tea raw materials for identity verification

• [1] Yang WM, Liu JK, Qin XD, Wu WL, Chen ZH. Antioxidant activities of three dihydrochalcone glucosides from leaves of Lithocarpus pachyphyllus. Z Naturforsch C J Biosci. 2004;59(7-8):481-484. DOI: 10.1515/znc-2004-7-805. PMID: 15813365. View Source